3,4-dichloro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• Molecular Formula: C20H13Cl2N3O3
• Molecular Weight: 414.2 g/mol
• IUPAC Name: 3,4-dichloro-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H13Cl2N3O3/c1-27-16-7-5-12(20-25-18-17(28-20)3-2-8-23-18)10-15(16)24-19(26)11-4-6-13(21)14(22)9-11/h2-10H,1H3,(H,24,26)
• InChI Key: NAIHLOOZSGXQKX-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=CC(=C(C=C4)Cl)Cl

Description

3,4-dichloro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,4-dichloro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide involves the inhibition of various enzymes and signaling pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme responsible for the production of inflammatory mediators. Additionally, it also inhibits the activity of various signaling pathways such as the NF-κB pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been found to reduce inflammation and fibrosis in various tissues such as the lungs, liver, and kidneys. It has also been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3,4-dichloro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide in lab experiments is its ability to inhibit COX-2 without affecting COX-1, which is responsible for the production of prostaglandins that protect the stomach lining. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the research on 3,4-dichloro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. One potential direction is to further investigate its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, more research is needed to explore its anti-fibrotic properties and its potential use in treating fibrotic diseases such as idiopathic pulmonary fibrosis. Finally, further studies are required to optimize its pharmacokinetics and improve its solubility in water for better in vivo efficacy.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potential in various scientific research applications. Its anti-inflammatory, anti-cancer, and anti-fibrotic properties make it a valuable candidate for further research. However, more studies are required to fully understand its mechanism of action and optimize its pharmacokinetics for better in vivo efficacy.

Synthesis Methods

The synthesis of 3,4-dichloro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide involves the reaction of 3,4-dichloroaniline with 2-methoxy-5-(2-aminophenyl)oxazole in the presence of a catalyst. This reaction leads to the formation of the intermediate compound, which is then reacted with benzoyl chloride to obtain the final product.

Scientific Research Applications

3,4-dichloro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has shown promising results in various scientific research applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-fibrotic properties. In addition, it has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.